(3-fluorophenyl)methyl 1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: (3-fluorophenyl)methyl 1-(3,5-dimethylphenyl)-5-methyltriazole-4-carboxylate
• InChI: InChI=1S/C19H18FN3O2/c1-12-7-13(2)9-17(8-12)23-14(3)18(21-22-23)19(24)25-11-15-5-4-6-16(20)10-15/h4-10H,11H2,1-3H3
• InChI Key: XYVCYKIQUCVLSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=C(N=N2)C(=O)OCC3=CC(=CC=C3)F)C)C
• Molecular Formula: C19H18FN3O2
• Molecular Weight: 339.4 g/mol
• CAS No.: 1040644-63-0

Description

The compound “(3-fluorophenyl)methyl 1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate” is a triazole-based ester derivative characterized by a 1,2,3-triazole core substituted with a methyl group at position 5, a 3,5-dimethylphenyl group at position 1, and a (3-fluorophenyl)methyl ester moiety at position 4. Its molecular formula is C₂₁H₂₁FN₃O₂ (calculated molecular weight: 366.41 g/mol). The fluorine atom on the phenyl ring and the dimethyl groups on the aryl substituent contribute to its electronic and steric properties, which may influence reactivity, solubility, and biological activity.

Triazole derivatives are widely studied for applications in medicinal chemistry, agrochemicals, and materials science due to their stability and ability to participate in hydrogen bonding .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Differences

The compound’s structural analogs differ primarily in substituent patterns on the phenyl and triazole moieties. Below is a comparative analysis based on and related literature:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Features
(3-Fluorophenyl)methyl 1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate	C₂₁H₂₁FN₃O₂	366.41	3-Fluorophenylmethyl, 3,5-dimethylphenyl	High lipophilicity due to dual methyl groups
(2,5-Dimethylphenyl)methyl 1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate	C₁₉H₁₈FN₃O₂	339.37	2,5-Dimethylphenyl, 3-fluorophenyl	Reduced steric hindrance compared to 3,5-dimethyl
(3-Methylphenyl)methyl 1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate	C₁₈H₁₆FN₃O₂	325.34	3-Methylphenyl, 3-fluorophenyl	Lower molecular weight; potential for enhanced solubility

Key Observations:

Substituent Effects on Lipophilicity: The 3,5-dimethylphenyl group in the target compound increases lipophilicity compared to analogs with single methyl or unsubstituted phenyl groups. This may enhance membrane permeability in biological systems but reduce aqueous solubility .

Biological Implications :

• Analogs with chlorine or trifluoromethyl groups (e.g., ) demonstrate antimicrobial activity, suggesting that the fluorine and methyl substituents in the target compound may confer similar bioactivity. However, empirical data is needed to confirm this .

Research Findings and Methodological Considerations

• Characterization typically employs mass spectrometry (e.g., Shimadzu QP-2010 Plus) and elemental analysis .

• Computational and Crystallographic Tools :
  Programs like SHELXL () and OLEX2 () enable precise refinement of molecular geometries and hydrogen-bonding patterns, which are crucial for comparing packing efficiencies and intermolecular interactions across analogs .

• Limitations in Available Data : Direct pharmacological or physicochemical data (e.g., melting points, solubility) for the target compound are absent in the provided evidence. Extrapolations are based on structural parallels to compounds like F152-0637 and F152-0638 ().